N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide

• IUPAC Name: N-[(4-bromo-2-chlorophenyl)carbamothioyl]-4-butoxybenzamide
• InChI: InChI=1S/C18H18BrClN2O2S/c1-2-3-10-24-14-7-4-12(5-8-14)17(23)22-18(25)21-16-9-6-13(19)11-15(16)20/h4-9,11H,2-3,10H2,1H3,(H2,21,22,23,25)
• InChI Key: RSSGESVAMRVWAC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C18H18BrClN2O2S
• Molecular Weight: 441.8 g/mol

Description

N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide, commonly known as BCTC, is a chemical compound that has gained significant attention in scientific research due to its potential as a selective and potent inhibitor of the transient receptor potential cation channel subfamily V member 1 (TRPV1) receptor. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and plays a crucial role in the perception of pain and temperature. BCTC has been shown to have promising applications in the treatment of chronic pain and other related conditions.

Mechanism of Action

BCTC works by selectively blocking the N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide receptor, which is responsible for the perception of pain and temperature. This compound is a non-selective cation channel that is activated by a variety of stimuli, including heat, capsaicin, and acid. BCTC binds to a specific site on the this compound receptor, preventing it from opening in response to these stimuli. This results in a decrease in the perception of pain and temperature.
Biochemical and Physiological Effects
BCTC has been shown to effectively block this compound-mediated responses in vitro and in vivo, resulting in a decrease in the perception of pain and temperature. BCTC has also been shown to have anti-inflammatory effects, which may contribute to its potential as a treatment for chronic pain and other related conditions. However, further research is needed to fully understand the biochemical and physiological effects of BCTC.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCTC is its selectivity and potency as a N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide receptor inhibitor. This makes it a valuable tool for studying the role of this compound in pain and temperature perception. However, BCTC is a complex molecule that requires specialized equipment and expertise to synthesize and handle safely. Additionally, the mechanism of action of BCTC is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the research and development of BCTC. One area of interest is the development of new analgesic drugs based on BCTC's selective and potent N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide receptor inhibition. Another potential direction is the further study of BCTC's anti-inflammatory effects, which may have implications for the treatment of other conditions beyond chronic pain. Additionally, further research is needed to fully understand the mechanism of action of BCTC and its potential limitations for use in certain experiments.

Scientific Research Applications

BCTC has been extensively studied in scientific research for its potential as a selective and potent N-{[(4-bromo-2-chlorophenyl)amino]carbonothioyl}-4-butoxybenzamide receptor inhibitor. This compound plays a crucial role in the perception of pain and temperature, and its overactivation has been implicated in the development of chronic pain and other related conditions. BCTC has been shown to effectively block this compound-mediated responses in vitro and in vivo, making it a promising candidate for the development of new analgesic drugs.